Cas no 301312-53-8 ((2E)-3-5-(4-fluorophenyl)furan-2-yl-1-(4-methoxyphenyl)prop-2-en-1-one)
(2E)-3-5-(4-fluorophenyl)furan-2-yl-1-(4-methoxyphenyl)prop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- (2E)-3-5-(4-fluorophenyl)furan-2-yl-1-(4-methoxyphenyl)prop-2-en-1-one
- (E)-3-(5-(4-fluorophenyl)furan-2-yl)-1-(4-methoxyphenyl)prop-2-en-1-one
- 3-[5-(4-Fluoro-phenyl)-furan-2-yl]-1-(4-methoxy-phenyl)-propenone
- 2-Propen-1-one, 3-[5-(4-fluorophenyl)-2-furanyl]-1-(4-methoxyphenyl)-
-
- Inchi: 1S/C20H15FO3/c1-23-17-8-4-14(5-9-17)19(22)12-10-18-11-13-20(24-18)15-2-6-16(21)7-3-15/h2-13H,1H3
- InChI Key: OJZYSTZUTVNABL-UHFFFAOYSA-N
- SMILES: C(C1=CC=C(OC)C=C1)(=O)C=CC1=CC=C(C2=CC=C(F)C=C2)O1
Experimental Properties
- Density: 1.211±0.06 g/cm3(Predicted)
- Boiling Point: 484.6±45.0 °C(Predicted)
(2E)-3-5-(4-fluorophenyl)furan-2-yl-1-(4-methoxyphenyl)prop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0344-1712-2μmol |
(2E)-3-[5-(4-fluorophenyl)furan-2-yl]-1-(4-methoxyphenyl)prop-2-en-1-one |
301312-53-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0344-1712-5μmol |
(2E)-3-[5-(4-fluorophenyl)furan-2-yl]-1-(4-methoxyphenyl)prop-2-en-1-one |
301312-53-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0344-1712-10μmol |
(2E)-3-[5-(4-fluorophenyl)furan-2-yl]-1-(4-methoxyphenyl)prop-2-en-1-one |
301312-53-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0344-1712-20μmol |
(2E)-3-[5-(4-fluorophenyl)furan-2-yl]-1-(4-methoxyphenyl)prop-2-en-1-one |
301312-53-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0344-1712-1mg |
(2E)-3-[5-(4-fluorophenyl)furan-2-yl]-1-(4-methoxyphenyl)prop-2-en-1-one |
301312-53-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0344-1712-2mg |
(2E)-3-[5-(4-fluorophenyl)furan-2-yl]-1-(4-methoxyphenyl)prop-2-en-1-one |
301312-53-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0344-1712-3mg |
(2E)-3-[5-(4-fluorophenyl)furan-2-yl]-1-(4-methoxyphenyl)prop-2-en-1-one |
301312-53-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0344-1712-4mg |
(2E)-3-[5-(4-fluorophenyl)furan-2-yl]-1-(4-methoxyphenyl)prop-2-en-1-one |
301312-53-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0344-1712-5mg |
(2E)-3-[5-(4-fluorophenyl)furan-2-yl]-1-(4-methoxyphenyl)prop-2-en-1-one |
301312-53-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0344-1712-10mg |
(2E)-3-[5-(4-fluorophenyl)furan-2-yl]-1-(4-methoxyphenyl)prop-2-en-1-one |
301312-53-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
(2E)-3-5-(4-fluorophenyl)furan-2-yl-1-(4-methoxyphenyl)prop-2-en-1-one Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on (2E)-3-5-(4-fluorophenyl)furan-2-yl-1-(4-methoxyphenyl)prop-2-en-1-one
Recent Advances in the Study of (2E)-3-[5-(4-Fluorophenyl)furan-2-yl]-1-(4-Methoxyphenyl)prop-2-en-1-one (CAS: 301312-53-8)
The compound (2E)-3-[5-(4-fluorophenyl)furan-2-yl]-1-(4-methoxyphenyl)prop-2-en-1-one (CAS: 301312-53-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This chalcone derivative, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential therapeutic applications, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial activities.
Recent research has focused on elucidating the molecular mechanisms underlying the biological activities of this compound. A study published in the Journal of Medicinal Chemistry demonstrated that (2E)-3-[5-(4-fluorophenyl)furan-2-yl]-1-(4-methoxyphenyl)prop-2-en-1-one exhibits potent inhibitory effects on key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents.
In addition to its anti-inflammatory properties, this compound has shown remarkable anticancer activity. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that it induces apoptosis in various cancer cell lines, including breast and colon cancer, through the activation of caspase-3 and caspase-9 pathways. The study also highlighted its ability to inhibit angiogenesis, further underscoring its potential as a multitargeted anticancer agent.
The antimicrobial potential of (2E)-3-[5-(4-fluorophenyl)furan-2-yl]-1-(4-methoxyphenyl)prop-2-en-1-one has also been investigated. Research published in the European Journal of Medicinal Chemistry revealed its efficacy against a range of Gram-positive and Gram-negative bacteria, as well as fungal strains. The compound's mechanism of action appears to involve disruption of microbial cell membranes and inhibition of essential enzymatic processes.
Despite these promising findings, challenges remain in the development of this compound for clinical use. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. Recent advances in drug delivery systems, including nanoparticle-based formulations, may offer solutions to some of these challenges.
In conclusion, (2E)-3-[5-(4-fluorophenyl)furan-2-yl]-1-(4-methoxyphenyl)prop-2-en-1-one represents a promising scaffold for the development of novel therapeutic agents. Its diverse pharmacological activities and relatively simple synthetic route make it an attractive candidate for further investigation. Future research should focus on optimizing its pharmacokinetic properties and exploring its potential in combination therapies.
301312-53-8 ((2E)-3-5-(4-fluorophenyl)furan-2-yl-1-(4-methoxyphenyl)prop-2-en-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)